2-[(3-acetylphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one

• IUPAC Name: 2-(3-acetylanilino)pyrido[3,2-e][1,3]thiazin-4-one
• InChI: InChI=1S/C15H11N3O2S/c1-9(19)10-4-2-5-11(8-10)17-15-18-13(20)12-6-3-7-16-14(12)21-15/h2-8H,1H3,(H,17,18,20)
• InChI Key: XSQNYJJNAYFJIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC2=NC(=O)C3=C(S2)N=CC=C3
• Molecular Formula: C15H11N3O2S
• Molecular Weight: 297.3 g/mol

Description

2-[(3-acetylphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in several fields. This compound belongs to the pyridothiazine family and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 2-[(3-acetylphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one is not well understood. However, it is believed that the compound interacts with metal ions through coordination bonds, leading to the formation of a complex that exhibits strong fluorescence. The exact mechanism of electron transport in OLEDs is also not clear, but it is believed that the compound acts as a hole-transporting material by facilitating the movement of positive charges through the device.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported that this compound is non-toxic and does not exhibit any significant cytotoxicity towards mammalian cells. Furthermore, it has been shown to be stable under physiological conditions, which makes it a promising candidate for biological applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-acetylphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one is its strong fluorescence in the presence of copper ions. This makes it a useful tool for the detection of copper in environmental and biological samples. Furthermore, its stability under physiological conditions makes it a promising candidate for biological applications. However, the limitations of this compound include its limited solubility in water and its relatively high cost.

Future Directions

There are several future directions for the research on 2-[(3-acetylphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one. One of the primary areas of interest is the development of new synthetic methods that can provide the compound in higher yields and at a lower cost. Furthermore, the potential applications of this compound in the field of organic electronics and biological imaging need to be further explored. The development of new derivatives of this compound with improved properties is also an area of interest. Finally, the mechanism of action of this compound needs to be elucidated to facilitate its use in various fields of scientific research.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of this compound has been optimized, and it exhibits strong fluorescence in the presence of copper ions, making it a useful tool for the detection of copper in environmental and biological samples. Furthermore, its stability under physiological conditions makes it a promising candidate for biological applications. However, further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in the field of organic electronics and biological imaging.

Scientific Research Applications

2-[(3-acetylphenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of metal ions. This compound exhibits strong fluorescence in the presence of copper ions, and it has been used for the detection of copper in environmental samples and biological systems. Furthermore, this compound has also been studied for its potential applications in the field of organic electronics. It has been reported that this compound exhibits good electron mobility and can be used as a hole-transporting material in organic light-emitting diodes (OLEDs).